Cas no 1261954-32-8 (6-(3-Fluoro-5-hydroxyphenyl)nicotinic acid)

• Product Name: 6-(3-Fluoro-5-hydroxyphenyl)nicotinic acid
• CAS No: 1261954-32-8
• MF: C₁₂H₈FNO₃
• MW: 233.195226669312
• CID: 2765788
• PubChem ID: 53222913
• Update Time: 2025-05-24

6-(3-Fluoro-5-hydroxyphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID80687237
• 6-(3-FLUORO-5-HYDROXYPHENYL)NICOTINICACID
• 6-(3-FLUORO-5-HYDROXYPHENYL)NICOTINIC ACID
• MFCD18317088
• 1261954-32-8
• 6-(3-Fluoro-5-hydroxyphenyl)nicotinic acid

• MDL： MFCD18317088
• Inchi： 1S/C12H8FNO3/c13-9-3-8(4-10(15)5-9)11-2-1-7(6-14-11)12(16)17/h1-6,15H,(H,16,17)
• InChI Key： PUDGBKNMNNWRGY-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1C=CC(C(=O)O)=CN=1)O

Computed Properties

• Exact Mass: 233.04882128Da
• Monoisotopic Mass: 233.04882128Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 70.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-(3-Fluoro-5-hydroxyphenyl)nicotinic acid

Introduction to 6-(3-Fluoro-5-hydroxyphenyl)nicotinic acid (CAS No. 1261954-32-8) and Its Emerging Applications in Chemical Biology and Medicine

6-(3-Fluoro-5-hydroxyphenyl)nicotinic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261954-32-8, is a structurally unique organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound belongs to the nicotinic acid derivatives, a class of molecules known for their diverse pharmacological properties. The presence of both fluoro and hydroxyl substituents in its aromatic ring system imparts distinct physicochemical characteristics, making it a promising candidate for further investigation in drug discovery and therapeutic development.

The molecular structure of 6-(3-Fluoro-5-hydroxyphenyl)nicotinic acid consists of a nicotinic acid core substituted with a 3-fluoro-5-hydroxyphenyl group. The fluoro atom, located at the 3-position of the phenyl ring, is known to enhance metabolic stability and binding affinity, while the hydroxyl group at the 5-position introduces polarity and potential hydrogen bonding interactions. These structural features contribute to the compound's solubility, bioavailability, and interaction with biological targets, making it an intriguing subject for research.

In recent years, there has been growing interest in nicotinic acid derivatives due to their potential roles as pharmacological agents. Nicotinic acid, or Niacin, is well-known for its cholesterol-lowering effects and its use in treating hyperlipidemia. Derivatives of nicotinic acid have been explored for their anti-inflammatory, antioxidant, and neuroprotective properties. Among these derivatives, 6-(3-Fluoro-5-hydroxyphenyl)nicotinic acid has shown promise in preclinical studies as a modulator of various biological pathways.

One of the most notable areas of research involving 6-(3-Fluoro-5-hydroxyphenyl)nicotinic acid is its potential as an inhibitor of enzymes involved in metabolic disorders. Studies have indicated that this compound may interact with poly(ADP-ribose) polymerases (PARPs), a family of enzymes implicated in DNA repair and cellular stress responses. The fluoro substituent is particularly important in enhancing the binding affinity to PARP enzymes, which could lead to novel therapeutic strategies for conditions such as cancer and neurodegenerative diseases.

Furthermore, the hydroxyl group in 6-(3-Fluoro-5-hydroxyphenyl)nicotinic acid allows for further derivatization, enabling the synthesis of analogs with tailored pharmacological properties. Researchers have explored modifications at various positions on the phenyl ring to optimize bioactivity. For instance, introducing additional fluorine atoms or other heteroatoms can fine-tune the compound's interactions with biological targets while maintaining solubility and metabolic stability.

The use of computational modeling has been instrumental in understanding the binding mechanisms of 6-(3-Fluoro-5-hydroxyphenyl)nicotinic acid with biological targets. Molecular docking studies have revealed that this compound can bind effectively to PARP enzymes, competing with natural substrates and inhibiting enzymatic activity. These findings have been supported by experimental validation using enzyme kinetics assays and crystallographic studies.

Another area where 6-(3-Fluoro-5-hydroxyphenyl)nicotinic acid has shown promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including arthritis and cardiovascular diseases. Preclinical studies have demonstrated that this compound can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The fluoro substituent appears to enhance the anti-inflammatory effects by improving binding affinity to these enzymes.

The potential applications of 6-(3-Fluoro-5-hydroxyphenyl)nicotinic acid extend beyond metabolic disorders and inflammation. Emerging research suggests that this compound may also have neuroprotective effects. Oxidative stress and neuroinflammation are critical factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Studies indicate that 6-(3-Fluoro-5-hydroxyphenyl)nicotinic acid can scavenge reactive oxygen species (ROS) and reduce inflammatory markers in neuronal cells.

In addition to its therapeutic potential, 6-(3-Fluoro-5-hydroxyphenyl)nicotinic acid has been investigated for its role in cancer chemoprevention. Antioxidant compounds have been shown to reduce oxidative damage and inhibit tumor growth. The ability of this compound to modulate cellular signaling pathways involved in apoptosis and cell cycle regulation makes it a promising candidate for further development as an anticancer agent.

The synthesis of 6-(3-Fluoro-5-hydroxyphenyl)nicotinic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions between halogenated phenols and nicотиновой кислоты derivatives followed by functional group transformations such as hydroxylation and fluorination. Advances in synthetic methodologies have enabled more efficient production processes, making large-scale synthesis feasible for research purposes.

Quality control and analytical characterization are essential aspects of working with 6-(3-Fluoro-5-hydroxyphenyl)nicotinic acid. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR) are routinely employed to confirm structural identity and assess purity. These analytical methods ensure that the compound meets stringent standards for pharmaceutical applications.

The safety profile of 6-(3-Fluoro-5-hydroxyphenyl)nicotinic acid is another critical consideration during preclinical development. Toxicology studies have been conducted to evaluate acute toxicity, chronic exposure effects, and potential side reactions. While preliminary results suggest that this compound is well-tolerated at therapeutic doses, further studies are needed to fully assess its safety profile across different populations.

Future directions for research on 6-(3-Fluoro-5-hydroxyphenyl)nicotinic acid include exploring its mechanism of action in greater detail using advanced imaging techniques such as fluorescence microscopy and positron emission tomography (PET). Additionally, clinical trials are planned to evaluate its efficacy in treating various diseases ranging from metabolic disorders to neurodegenerative conditions.

In conclusion,6-(3-Fluoro - 5 - hydro xy phen yl ) nicoti nic aci d(CAS No . 1261954 - 32 - 8 ) is a promi sing compo und with diverse pharma cological p ossibi li ties . Its struct u ral char acteristi cs , i ncludi ng th e flu oro an d hy dro xyl sub stitu ents , en ab le it t o inte ract wi th bi o l ogi cal t ar ge ts i n a mi ne r way . With fur ther resea rch an d deve lopment , thi s compo und ha s th e p otenti al t o becom e a key ag ent i n th e treat ment o f mul ti ple di sea ses .